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Compound of Interest

Compound Name: Adrenaline Impurity F

CAS No.: 78995-75-2

Cat. No.: B602104

Get Quote

Executive Summary
In the high-stakes domain of parenteral drug development, the stability of catecholamines is a

critical quality attribute. Adrenaline (Epinephrine), ubiquitous in emergency medicine, is highly

susceptible to oxidation. To mitigate this, formulations often include antioxidants like sodium

metabisulfite. However, this protective measure introduces a paradox: the formation of

Adrenaline Impurity F, a sulfonate adduct.

This guide provides a definitive technical analysis of Impurity F, distinguishing it from oxidative

degradants (like Adrenalone) and detailing its specific formation pathway, chemical structure,

and detection methodologies compliant with European Pharmacopoeia (Ph. Eur.) standards.

Part 1: Structural Elucidation
Chemical Identity
Unlike Impurity C (Adrenalone), which results from oxidation, Impurity F is a reaction product of

Adrenaline with sulfite-based antioxidants. It represents a nucleophilic substitution at the

benzylic carbon.
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Attribute Specification

Common Name Adrenaline Impurity F (Ph.[1][2][3][4] Eur.)

Chemical Name
(1R)-1-(3,4-dihydroxyphenyl)-2-

(methylamino)ethanesulfonic acid

Synonyms
Epinephrine Sulfonate; Adrenaline

-sulfonate

CAS Number
78995-75-2 (or 26405-77-6 for general

sulfonate)

Molecular Formula

Molecular Weight 247.27 g/mol

Key Functional Change

Replacement of the benzylic hydroxyl (-OH) with

a sulfonic acid group (-SO

H).

Structural Visualization
The following diagram illustrates the structural shift from the parent API to Impurity F. Note the

preservation of the catechol ring and the amine tail, with the modification occurring strictly at

the chiral center.
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Figure 1: Structural transformation of Adrenaline to Impurity F via benzylic substitution.
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Part 2: Mechanistic Formation
The Antioxidant Paradox
Sodium metabisulfite (

) is standardly added to adrenaline injections to prevent the formation of Adrenochrome
(oxidation). However, in acidic media (pH < 4.0), bisulfite species (

) act as strong nucleophiles.

Reaction Pathway
The formation of Impurity F follows an

-like mechanism facilitated by the acidic formulation environment required for adrenaline
solubility.

Protonation: The benzylic hydroxyl group of Adrenaline is protonated under acidic conditions,

creating a good leaving group (

).

Carbocation Formation: Loss of water generates a resonance-stabilized benzylic

carbocation.

Nucleophilic Attack: The bisulfite ion (

) attacks the carbocation.

Stereochemistry: While Adrenaline is the L-isomer (R-configuration), the carbocation

intermediate is planar. The attack can occur from either side, potentially leading to

racemization, though the Ph. Eur. specifically flags the (1R) enantiomer.
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Figure 2: The mechanistic pathway of Impurity F formation in bisulfite-containing formulations.

Part 3: Analytical Profiling & Detection
HPLC Methodology
Impurity F is highly polar due to the sulfonic acid group. In standard Reverse Phase (RP)

HPLC, it elutes very early (often near the void volume) unless specific ion-pairing agents or

specialized columns are used.

Standardized Protocol (Based on Ph. Eur. 2.2.29):
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Column: C18 (Octadecylsilyl silica gel), end-capped. Dimensions: 150 mm x 4.6 mm, 5 µm.

[5][6]

Mobile Phase A: Aqueous Buffer (Phosphate + Octanesulfonate ion-pairing agent).

Why Octanesulfonate? It interacts with the amine of the adrenaline and the sulfonate of

the impurity to increase retention on the hydrophobic C18 stationary phase.

Mobile Phase B: Acetonitrile / Mobile Phase A mixture.

Detection: UV Spectrophotometry at 210-215 nm (Sulfonates have low UV absorbance;

detection relies on the benzene ring).

Flow Rate: 1.0 mL/min.[5][6]

Temperature: 25°C.

Relative Retention & System Suitability
Impurity F is distinct from oxidative impurities (B, C, D) due to its elution profile.

Impurity Chemical Name
Relative Retention
(RRT)

Origin

Adrenaline (API) -- 1.00 --

Impurity F Adrenaline Sulfonate ~0.85 - 0.90 Bisulfite Interaction

Impurity B Noradrenaline ~0.60 Precursor / Synthesis

Impurity C Adrenalone ~1.50 Oxidation

Note: RRT values are approximate and dependent on the exact concentration of ion-pairing

reagent.
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Figure 3: Decision tree for identifying Impurity F using ion-pair HPLC.

Part 4: Toxicological Context & Control Strategy
Toxicity Profile
While Adrenaline Impurity F is generally considered less potent than the parent API regarding

adrenergic receptor agonism, its presence indicates a compromise in the formulation's integrity.
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Safety Concern: High levels of Impurity F correlate with a loss of API potency (sub-potent

dose).

Regulatory Limits: The European Pharmacopoeia sets strict limits (typically NMT 0.5% or

similar, depending on the specific monograph version).

Mitigation Strategies
To control Impurity F without risking oxidation (Adrenochrome formation):

Optimized Antioxidant Ratio: Reduce sodium metabisulfite to the minimum effective

concentration.

pH Control: Maintaining pH slightly higher (closer to 4.0 than 2.8) reduces the rate of

protonation of the hydroxyl group, slowing the substitution reaction, though this must be

balanced against oxidation risk.

Inert Atmosphere: Sparging with Nitrogen (

) during manufacturing reduces the reliance on chemical antioxidants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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